tert-Butyl 3-((2-methoxyethyl)amino)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(2-methoxyethylamino)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-5-10(9-14)13-6-8-16-4/h10,13H,5-9H2,1-4H3
• InChI Key: ZBOLNVWIGGSZDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NCCOC
• Molecular Formula: C12H24N2O3
• DSSTOX Substance ID: DTXSID90661745
• Molecular Weight: 244.33 g/mol
• CAS RN: 887587-33-9

Description

“tert-Butyl 3-((2-methoxyethyl)amino)pyrrolidine-1-carboxylate” is a chemical compound with the CAS Number: 1782356-44-8. It has a molecular weight of 244.33 and its IUPAC name is tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-5-12(13,9-14)6-8-16-4/h5-9,13H2,1-4H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

1. Synthesis and Characterization

• Research has explored the synthesis and characterization of compounds related to tert-Butyl 3-((2-methoxyethyl)amino)pyrrolidine-1-carboxylate. For instance, the synthesis and structural analysis of similar pyrrolidine derivatives, which are crucial in the development of new compounds with potential applications in various fields, including medicine and materials science, have been a focus (Çolak, Karayel, Buldurun, & Turan, 2021).

2. Photooxidation Studies

• The compound has been studied in the context of photooxidation. For example, singlet oxygen reactions of related pyrrole carboxylic acid esters have been investigated to yield substituted pyrroles, which are important in the synthesis of various biologically active compounds (Wasserman et al., 2004).

3. Structural Analysis

• X-ray crystallographic analysis has been used to determine the molecular structure of compounds similar to tert-Butyl 3-((2-methoxyethyl)amino)pyrrolidine-1-carboxylate, revealing insights into their molecular configurations and potential chemical reactivity (Naveen et al., 2007).

4. Application in Synthesis of Biologically Active Compounds

• Research has also focused on synthesizing biologically active compounds using tert-Butyl 3-((2-methoxyethyl)amino)pyrrolidine-1-carboxylate as a starting material or intermediate. This includes the synthesis of potential anti-inflammatory and analgesic agents (Ikuta et al., 1987).

5. Development of Novel Synthetic Methods

• Novel synthetic methods involving tert-Butyl 3-((2-methoxyethyl)amino)pyrrolidine-1-carboxylate derivatives have been developed. These methods are significant for the efficient synthesis of complex molecules in pharmaceutical and material sciences (Chung et al., 2005).

Safety and Hazards

The compound is classified as dangerous with hazard statements H315, H318, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

As the compound is a building block in the synthesis of many pharmaceutically active substances, future research could focus on exploring its potential applications in drug synthesis and design.